Cas no 2580102-33-4 (rac-(1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid)

• Product Name: rac-(1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid
• CAS No: 2580102-33-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5659322
• PubChem ID: 165888771
• Update Time: 2025-05-17

rac-(1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580102-33-4
• EN300-27729479
• rac-(1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid
• rac-(1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid

• Inchi： 1S/C8H11NO3/c10-6-1-2-9-7-4(6)3-5(7)8(11)12/h4-5,7,9H,1-3H2,(H,11,12)/t4-,5+,7+/m0/s1
• InChI Key： HJKLTRBEVLNGOK-HBPOCXIASA-N
• SMILES： O=C1CCN[C@H]2[C@H](C(=O)O)C[C@H]21

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid

Compound CAS No 2580102-33-4: rac-(1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid

The compound rac-(1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid, identified by the CAS number 2580102-33-4, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique bicyclic structure and stereochemistry, which contribute to its distinct chemical properties and biological activity.

Chemical Structure and Properties

The molecule features a bicyclo[4.2.0]octane framework, with an oxo group at position 5 and a carboxylic acid group at position 8. The stereochemistry of the compound is defined by the (1R,6R,8R) configuration, which plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired pharmacokinetic profiles and minimizing adverse effects.

Synthesis and Characterization

The synthesis of rac-(1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid involves a multi-step process that typically includes ring-forming reactions and stereochemical control to achieve the desired configuration. Researchers have employed various methodologies, including enamine chemistry and organocatalytic approaches, to synthesize this compound efficiently. The characterization of this compound has been carried out using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography to confirm its structure and stereochemistry.

Biological Activity and Applications

Recent studies have demonstrated that rac-(1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid exhibits potent biological activity in various assays. For instance, it has shown promise as a lead compound in the development of new therapeutic agents targeting specific molecular pathways involved in diseases such as cancer and neurodegenerative disorders.

In one notable study published in 2023, researchers investigated the compound's ability to inhibit key enzymes associated with Alzheimer's disease. The results indicated that the compound displayed significant inhibitory activity against acetylcholinesterase (AChE), suggesting its potential as a candidate for anti-Alzheimer's drug development.

Additionally, the compound has been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that it can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Safety and Toxicity Profile

To evaluate its safety profile for potential therapeutic use, comprehensive toxicity studies have been conducted on rac-(1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid. Acute toxicity studies in rodents revealed that the compound exhibits low toxicity at therapeutic doses.

Chronic toxicity studies are currently underway to assess long-term safety profiles and identify any potential adverse effects associated with prolonged exposure to this compound.

Future Directions

The future of rac-(1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid lies in further exploration of its therapeutic potential across various disease models. Researchers are actively investigating its efficacy in treating other conditions such as cardiovascular diseases and metabolic disorders.

In addition to its direct therapeutic applications, this compound serves as an invaluable tool for studying complex biological systems and molecular interactions due to its unique structural features.